Cas no 1806340-16-8 (3,4-Bis(trifluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 3,4-Bis(trifluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1806340-16-8
• MF: C₇H₂ClF₆NO₂S
• MW: 313.604700565338
• CID: 4908562
• Update Time: 2025-08-05

3,4-Bis(trifluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H2ClF6NO2S/c8-18(16,17)4-2-15-1-3(6(9,10)11)5(4)7(12,13)14/h1-2H
• InChI Key： OAMSJXXNVJYBPW-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC=C(C(F)(F)F)C=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 400
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on 3,4-Bis(trifluoromethyl)pyridine-5-sulfonyl chloride

Research Briefing on 3,4-Bis(trifluoromethyl)pyridine-5-sulfonyl chloride (CAS: 1806340-16-8) in Chemical Biology and Pharmaceutical Applications

3,4-Bis(trifluoromethyl)pyridine-5-sulfonyl chloride (CAS: 1806340-16-8) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This heterocyclic sulfonyl chloride derivative has gained attention due to its unique physicochemical properties conferred by the bis(trifluoromethyl) groups, which enhance lipophilicity and metabolic stability while maintaining favorable electronic characteristics. Recent studies have demonstrated its utility in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers successfully incorporated the 3,4-bis(trifluoromethyl)pyridine-5-sulfonyl moiety into their lead compounds, achieving significant improvements in both potency (IC50 values in the low nanomolar range) and pharmacokinetic properties. The electron-withdrawing nature of the trifluoromethyl groups was found to enhance binding interactions with key residues in the ATP-binding pocket of BTK.

In the field of antimicrobial drug development, a recent patent application (WO2023056321) disclosed the use of 1806340-16-8 in the preparation of novel sulfonamide derivatives with potent activity against drug-resistant Gram-positive bacteria. The compounds exhibited minimum inhibitory concentrations (MICs) of ≤1 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA) strains, while showing reduced cytotoxicity in mammalian cell lines compared to existing sulfonamide antibiotics.

From a synthetic chemistry perspective, advances in the preparation and handling of 3,4-Bis(trifluoromethyl)pyridine-5-sulfonyl chloride have been reported. A 2024 publication in Organic Process Research & Development described an improved synthetic route that increases overall yield from 42% to 68% while reducing the formation of byproducts. The new protocol emphasizes controlled temperature conditions during the chlorosulfonation step and employs a modified workup procedure to enhance purity (>99% by HPLC).

Recent computational studies have shed light on the molecular properties of this compound that contribute to its utility in drug design. Density functional theory (DFT) calculations reveal that the bis(trifluoromethyl) groups create a distinctive electronic environment that stabilizes the sulfonyl chloride moiety, making it more reactive toward nucleophiles while maintaining sufficient stability for storage and handling. This balance of reactivity and stability has made it particularly useful for parallel synthesis approaches in drug discovery programs.

Looking forward, several research groups have indicated plans to explore the application of 3,4-Bis(trifluoromethyl)pyridine-5-sulfonyl chloride in targeted protein degradation strategies. Preliminary results suggest that the compound's unique structural features may facilitate the development of novel proteolysis-targeting chimeras (PROTACs), particularly for challenging targets where traditional warhead chemistry has proven insufficient.